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Abstract

MMPI-1154 is a novel, potent, and selective small molecule inhibitor of matrix
metalloproteinase-2 (MMP-2), a zinc-dependent endopeptidase implicated in the
pathophysiology of acute myocardial infarction and other cardiovascular diseases. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological activity of MMPI-1154. Detailed experimental protocols for in vitro and
in vivo evaluation, along with a summary of its inhibitory profile, are presented to facilitate
further research and development. The mechanism of action, involving the chelation of the
catalytic zinc ion within the MMP-2 active site, is also discussed in the context of relevant
signaling pathways.

Chemical Structure and Properties

MMPI-1154, an imidazole-carboxylic acid derivative, possesses a well-defined chemical
structure that is crucial for its inhibitory activity.
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Chemical Name: 1-(4-fluorobenzyl)-2-((4-(benzyloxy)benzyl)amino)-1H-imidazole-5-carboxylic

acid
CAS Number: 1382722-47-5
Molecular Formula: C25H22FN303

SMILES:
O=C(C1=CN=C(CN(CC2=CC=C(F)C=C2)CC3=CC=C(0CC4=CC=CC=C4)C=C3)N1)O

Appearance: White to yellow solid

Physicochemical Properties

Property Value Reference
Molecular Weight 431.46 g/mol Calculated
Solubility Soluble in DMSO

Appearance White to yellow solid

Mechanism of Action and Signaling Pathway

MMPI-1154 exerts its therapeutic effects primarily through the inhibition of matrix
metalloproteinase-2 (MMP-2). MMP-2 is a key enzyme involved in the degradation of the
extracellular matrix and the cleavage of various intracellular proteins, particularly during

ischemia-reperfusion injury in the heart.

The proposed mechanism of action for MMPI-1154 involves the carboxylic acid moiety of the
imidazole ring chelating the catalytic Zn2+ ion in the active site of MMP-2. This interaction
blocks the enzyme's proteolytic activity, thereby preventing the downstream pathological

effects.

The signaling pathway of MMP-2 in cardiac injury is complex. During events like a myocardial
infarction, increased oxidative stress leads to the activation of MMP-2. Activated MMP-2 can
then cleave intracellular proteins such as troponin I and myosin light chain, leading to
myofilament degradation and cardiac dysfunction. By inhibiting MMP-2, MMPI-1154 is believed
to protect the structural integrity and function of cardiomyocytes.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to MMPI-1154: A
Promising Cardioprotective Agent]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578076/docs#an-in-depth-technical-guide-to-
mmpi-1154-a-promising-cardioprotective-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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